Cas no 501130-49-0 (6-Bromoisoquinoline-1,3(2h,4h)-dione)

• Product Name: 6-Bromoisoquinoline-1,3(2h,4h)-dione
• CAS No: 501130-49-0
• MF: C₉H₆BrNO₂
• MW: 240.053441524506
• MDL: MFCD12755363
• CID: 1558585
• PubChem ID: 12023317
• Update Time: 2025-04-21

6-Bromoisoquinoline-1,3(2h,4h)-dione Chemical and Physical Properties

Names and Identifiers

• 1,3(2H,4H)-Isoquinolinedione, 6-bromo-
• 6-Bromoisoquinoline-1,3(2H,4H)-dione
• 7-bromo-4H-isoquinoline-1,3-dione
• BDBM50161988
• AKOS016370153
• SCHEMBL3563577
• BVA13049
• 501130-49-0
• 6-Bromoisoquinoline-1,3 (2H, 4H)-dione
• MFCD12755363
• CS-0210877
• 6-Bromo-1,2,3,4-tetrahydroisoquinoline-1,3-dione
• CHEMBL3793210
• DA-42300
• Z1269240798
• 6-BROMO-2,4-DIHYDROISOQUINOLINE-1,3-DIONE
• 6-Bromo-4H-isoquinoline-1,3-dione
• HKYFVARBWSUEAJ-UHFFFAOYSA-N
• AS-41049
• 6-Bromoisoquinoline-1,3(2h,4h)-dione

• MDL： MFCD12755363
• Inchi： 1S/C9H6BrNO2/c10-6-1-2-7-5(3-6)4-8(12)11-9(7)13/h1-3H,4H2,(H,11,12,13)
• InChI Key： HKYFVARBWSUEAJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(NC(CC=2C=1)=O)=O

Computed Properties

• Exact Mass: 238.95818
• Monoisotopic Mass: 238.95819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives 1,3-isoquinolinediones